Cas no 2248272-51-5 (2-Oxabicyclo[2.2.2]octane-4-carboxylic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,3-dimethyl-)

2-Oxabicyclo[2.2.2]octane-4-carboxylic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,3-dimethyl- structure
2248272-51-5 structure
Product Name:2-Oxabicyclo[2.2.2]octane-4-carboxylic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,3-dimethyl-
CAS No:2248272-51-5
MF:C16H27NO5
MW:313.389285326004
CID:6047746
PubChem ID:137935310
Update Time:2023-12-14

2-Oxabicyclo[2.2.2]octane-4-carboxylic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxabicyclo[2.2.2]octane-4-carboxylic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,3-dimethyl-
    • 1-({[(tert-butoxy)carbonyl]amino}methyl)-3,3-dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid
    • 2248272-51-5
    • EN300-6495674
    • 3,3-Dimethyl-1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-2-oxabicyclo[2.2.2]octane-4-carboxylic acid
    • Inchi: 1S/C16H27NO5/c1-13(2,3)21-12(20)17-10-15-6-8-16(9-7-15,11(18)19)14(4,5)22-15/h6-10H2,1-5H3,(H,17,20)(H,18,19)
    • InChI Key: RLXMCIYFQSPLPX-UHFFFAOYSA-N
    • SMILES: C12(CNC(OC(C)(C)C)=O)CCC(C(O)=O)(CC1)C(C)(C)O2

Computed Properties

  • Exact Mass: 313.18892296g/mol
  • Monoisotopic Mass: 313.18892296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 84.9Ų

Experimental Properties

  • Density: 1.160±0.06 g/cm3(Predicted)
  • Boiling Point: 444.8±20.0 °C(Predicted)
  • pka: 4.34±0.60(Predicted)

2-Oxabicyclo[2.2.2]octane-4-carboxylic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,3-dimethyl- Pricemore >>

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